Cas no 1602979-59-8 (3-iodo-4-(4-methylcyclohexyl)oxyoxolane)

• Product Name: 3-iodo-4-(4-methylcyclohexyl)oxyoxolane
• CAS No: 1602979-59-8
• MF: C₁₁H₁₉IO₂
• MW: 310.171836137772
• CID: 5743477
• PubChem ID: 114772716
• Update Time: 2025-10-19

3-iodo-4-(4-methylcyclohexyl)oxyoxolane Chemical and Physical Properties

Names and Identifiers

• 1602979-59-8
• 3-Iodo-4-[(4-methylcyclohexyl)oxy]oxolane
• EN300-1134091
• 3-iodo-4-(4-methylcyclohexyl)oxyoxolane

• Inchi： 1S/C11H19IO2/c1-8-2-4-9(5-3-8)14-11-7-13-6-10(11)12/h8-11H,2-7H2,1H3
• InChI Key： KPUXXWDJPWPQKL-UHFFFAOYSA-N
• SMILES： IC1COCC1OC1CCC(C)CC1

Computed Properties

• Exact Mass: 310.04298g/mol
• Monoisotopic Mass: 310.04298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5Ų

Additional information on 3-iodo-4-(4-methylcyclohexyl)oxyoxolane

Introduction to 3-iodo-4-(4-methylcyclohexyl)oxyoxolane (CAS No. 1602979-59-8) in Modern Chemical Research

3-iodo-4-(4-methylcyclohexyl)oxyoxolane, identified by the chemical abstracts service number 1602979-59-8, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This compound belongs to the class of oxyoxolane derivatives, which are known for their versatile applications in drug development, particularly as intermediates in the synthesis of biologically active molecules. The presence of an iodine substituent at the 3-position and a bulky 4-methylcyclohexyl group at the 4-position of the oxyoxolane ring imparts unique reactivity and steric properties, making it a valuable building block for further chemical modifications.

The structural features of 3-iodo-4-(4-methylcyclohexyl)oxyoxolane make it particularly useful in cross-coupling reactions, which are fundamental to modern drug synthesis. The iodine atom serves as an excellent handle for palladium-catalyzed coupling reactions, such as Suzuki-Miyaura, Stille, and Heck couplings, enabling the introduction of various aryl or vinyl groups. This capability is crucial for constructing complex molecular architectures, which are often required in the development of novel therapeutic agents. Additionally, the 4-methylcyclohexyl group provides steric hindrance, which can be leveraged to control regioselectivity and enhance reaction yields in multi-step syntheses.

In recent years, there has been a surge in research focused on developing new methodologies for constructing oxygen-containing heterocycles, which are prevalent in many pharmacologically active compounds. 3-iodo-4-(4-methylcyclohexyl)oxyoxolane has been employed in several studies aimed at exploring innovative synthetic routes to these heterocycles. For instance, researchers have utilized this compound as a precursor in the synthesis of functionalized oxazolidinones and tetrahydrofurans, which are known for their biological activities ranging from anti-inflammatory to antimicrobial properties. The ability to introduce diverse substituents through cross-coupling reactions has opened up new avenues for designing molecules with tailored biological profiles.

The utility of 3-iodo-4-(4-methylcyclohexyl)oxyoxolane extends beyond its role as a synthetic intermediate. Its unique structural motif has been explored in the context of material science, where oxyoxolane derivatives exhibit interesting physicochemical properties. For example, studies have demonstrated that certain oxyoxolanes can form stable coordination complexes with transition metals, which are relevant for catalytic applications. The incorporation of bulky groups like 4-methylcyclohexyl not only influences the electronic properties of the molecule but also impacts its solubility and interactions with other molecular entities.

One of the most compelling aspects of 3-iodo-4-(4-methylcyclohexyl)oxyoxolane is its potential in drug discovery programs. The compound’s reactivity allows for rapid diversification of molecular structures, enabling medicinal chemists to screen large libraries of analogs efficiently. This approach is particularly valuable in fragment-based drug design, where small molecular fragments are coupled together to form lead compounds with desired pharmacological properties. The iodine atom provides a convenient site for further functionalization, while the cyclohexyl group can modulate lipophilicity and metabolic stability—key factors in drug candidate optimization.

Recent advances in computational chemistry have further enhanced the utility of 3-iodo-4-(4-methylcyclohexyl)oxyoxolane by allowing researchers to predict its reactivity and behavior with high precision. Molecular modeling studies have revealed insights into how the steric bulk of the 4-methylcyclohexyl group influences reaction pathways, providing guidance for experimental design. These computational tools are increasingly integrated into synthetic planning pipelines, enabling more efficient and targeted synthetic strategies. As a result, compounds like 3-iodo-4-(4-methylcyclohexyl)oxyoxolane are being leveraged more frequently in high-throughput screening campaigns aimed at identifying novel therapeutic agents.

The role of 3-iodo-4-(4-methylcyclohexyl)oxyoxolane in academic and industrial research underscores its importance as a versatile building block. Its ability to participate in diverse chemical transformations while maintaining structural integrity makes it indispensable for chemists working on complex molecular architectures. As our understanding of biological systems continues to evolve, so too will the demand for innovative synthetic tools like this compound. Future research may explore its applications in areas such as photopharmacology or bioconjugation chemistry, where precise control over molecular structure is paramount.

In conclusion,3-iodo-4-(4-methylcyclohexyl)oxyoxolane (CAS No. 1602979-59-8) represents a significant advancement in synthetic chemistry, offering unique opportunities for drug discovery and material science applications. Its structural features and reactivity profile make it an invaluable asset for researchers seeking to develop novel biologically active molecules or explore new synthetic methodologies. As advancements continue to be made in chemical synthesis and computational modeling,3-iodo-4-(4-methylcyclohexyl)oxyoxolane is poised to remain at the forefront of innovation in these fields.